![molecular formula C8H16ClN B2437181 Bicyclo[4.1.0]heptan-3-ylmethanamine hydrochloride CAS No. 1909319-12-5](/img/structure/B2437181.png)
Bicyclo[4.1.0]heptan-3-ylmethanamine hydrochloride
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Overview
Description
“Bicyclo[4.1.0]heptan-3-ylmethanamine hydrochloride” is a chemical compound with the CAS Number: 1909319-12-5 . It has a molecular weight of 161.67 . The compound is in powder form and is stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H15N.ClH/c9-5-6-1-2-7-4-8(7)3-6;/h6-8H,1-5,9H2;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Chemical Properties
- Bicyclo[4.1.0]hept-1,6-ene, a compound related to Bicyclo[4.1.0]heptan-3-ylmethanamine hydrochloride, demonstrates interesting chemical behaviors, including dimerization and oxidation reactions. Quantum mechanical calculations suggest significant strain compared to similar compounds, affecting its reactivity and stability (Billups et al., 1996).
Synthesis of Derivatives
- The molecule has been used in the synthesis of various derivatives. For instance, its reactions with glycidyl ethers lead to N-mono- and N,N-bis(3-R-oxy-2-hydroxypropyl) derivatives, which have been studied for their structure and reaction mechanisms (Kas’yan et al., 2011).
Enantioselective Synthesis
- In the field of asymmetric synthesis, a study has demonstrated the catalytic enantioselective desymmetrization of meso-bicyclo[4.1.0]heptane derivatives. This approach is significant for synthesizing bioactive compounds containing the bicyclo[4.1.0]heptane framework (Ray & Mukherjee, 2022).
Photochemical Applications
- Bicyclo[4.1.0]heptane structures have been explored in photochemical reactions, such as the [3σ + 2σ]-cycloaddition for synthesizing aminobicyclo[3.1.1]heptanes. These compounds serve as bioisosteres, highlighting the molecule's relevance in medicinal chemistry (Zheng et al., 2022).
Application in Organic Synthesis
- Studies have also focused on the use of this compound in organic synthesis, such as its role in the solvolysis of cyclopropanes and the synthesis of alicyclic polyimides. These studies contribute to understanding the compound's behavior in complex organic reactions (Walton, 1988).
Safety and Hazards
properties
IUPAC Name |
3-bicyclo[4.1.0]heptanylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N.ClH/c9-5-6-1-2-7-4-8(7)3-6;/h6-8H,1-5,9H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HENVHTIBCFGQOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC2CC1CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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